Uniformly distributed graphite with dual attributes to achieve enhanced mechanical and tribological properties of PEK-C/graphite composites via a precipitation method†
Materials Advances Pub Date: 2023-10-31 DOI: 10.1039/D3MA00333G
Abstract
The agglomerative effect of graphite in polymeric materials is the main reason for the limited properties of such composites. In this work, amorphous cardo-polyetherketone (PEK-C) with excellent solubility was used to produce PEK-C/graphite composites via a precipitation method. The results illustrated that a uniform distribution of graphite was achieved in the PEK-C matrix, which completely displayed the dual properties of graphite. On the one hand, graphite was used as a filler to improve the mechanical properties of the material. On the other hand, graphite acted as a lubricant, which optimized the tribological properties. According to the timeātemperature equivalence principle, at shorter test times, graphite hindered the initiation and propagation of cracks, which made the non-notched impact strength increase by 35.7%. At longer test times, graphite eliminated internal stress by facilitating segment motion, which prevented premature fracture and improved the tension toughness and strength of the composites. The morphologies of the dispersed phase were directly related to the viscoelastic properties of the composites, which allowed improvement of the lubrication and wear-resisting performance of the composites prepared via the precipitation method. This paper not only proposes a simple and facile technology to produce PEK-C/graphite composites, which could be used in industrial applications to save energy and reduce CO2 emissions, but also emphasizes the importance of the state of the dispersed phase distribution. It is a typical example for understanding the relationship between structures and properties.
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Journal Nameļ¼Materials Advances
Research Products
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CAS no.: 156289-80-4
